1-Benzoyl-3-methylpiperidine-3-carboxylic acid
Overview
Description
1-Benzoyl-3-methylpiperidine-3-carboxylic acid is a chemical compound with the molecular formula C14H17NO3 and a molecular weight of 247.29 . It is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C14H17NO3/c1-14(13(17)18)8-5-9-15(10-14)12(16)11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H,17,18) . This code provides a detailed representation of the molecule’s structure.
Scientific Research Applications
Benzoic Acid Derivatives in Various Fields
1-Benzoyl-3-methylpiperidine-3-carboxylic acid, as a derivative of benzoic acid, has applications that can be inferred from the broader research on benzoic acid derivatives. These derivatives, including salts, esters, and related compounds, are extensively used as preservatives in food, cosmetics, and pharmaceuticals due to their antibacterial and antifungal properties. They are also key in flavoring agents, indicating a wide range of industrial applications (del Olmo, Calzada, & Nuñez, 2017).
Chemical Synthesis and Modification
In chemical synthesis, benzoic acid derivatives like this compound are often involved in complex reactions. For example, the palladium-catalyzed methylation and arylation of carboxylic acids demonstrate the potential for chemical modification and synthesis of complex molecules, which could include derivatives like this compound (Giri et al., 2007).
Role in Medicinal Chemistry
In medicinal chemistry, derivatives of benzoic acid have shown potential. For instance, the synthesis and evaluation of various benzoyl derivatives for antiinflammatory and analgesic activities indicate a potential area of research for compounds like this compound (Muchowski et al., 1985).
Oxidation Studies
Oxidation studies, such as the selective oxidation of the 2-methyl group in related compounds, are another area where this compound might find relevance. These studies can lead to the formation of new derivatives, offering insights into the chemical behavior of such compounds under various conditions (Itahara, Ouya, & Kozono, 1982).
Biological Applications
From a biological perspective, the understanding of benzoic acid biosynthesis in plants and bacteria can be crucial. Benzoic acid derivatives like this compound might share similar biosynthetic pathways, which can be important in bioengineering and metabolic studies (Hertweck et al., 2001).
Molecular Docking and Spectroscopic Studies
Molecular docking and spectroscopic studies of benzofuran-carboxylic acids derivatives, similar in structure to this compound, can provide insights into their interaction with biological molecules, potentially leading to pharmaceutical applications (Sagaama et al., 2020).
Safety and Hazards
properties
IUPAC Name |
1-benzoyl-3-methylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-14(13(17)18)8-5-9-15(10-14)12(16)11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFWPNYSMOFPUPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)C2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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